N-(2,5-dimethylphenyl)-2-(4-ethylpiperazin-1-yl)pteridin-4-amine

• IUPAC Name: N-(2,5-dimethylphenyl)-2-(4-ethylpiperazin-1-yl)pteridin-4-amine
• InChI: InChI=1S/C20H25N7/c1-4-26-9-11-27(12-10-26)20-24-18-17(21-7-8-22-18)19(25-20)23-16-13-14(2)5-6-15(16)3/h5-8,13H,4,9-12H2,1-3H3,(H,22,23,24,25)
• InChI Key: RSEBGNZFKQAFLH-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=NC3=NC=CN=C3C(=N2)NC4=C(C=CC(=C4)C)C
• Molecular Formula: C20H25N7
• Molecular Weight: 363.5 g/mol

Description

N-(2,5-dimethylphenyl)-2-(4-ethylpiperazin-1-yl)pteridin-4-amine, also known as DEPEP, is a synthetic compound that has been studied for its potential uses in scientific research. DEPEP is a pteridine-based compound that has a wide range of applications in the field of biochemistry and physiology, due to its ability to interact with a number of different molecules.

Scientific Research Applications

N-(2,5-dimethylphenyl)-2-(4-ethylpiperazin-1-yl)pteridin-4-amine has been studied for its potential use in scientific research, particularly in the fields of biochemistry and physiology. It has been found to interact with a number of different molecules, including enzymes, receptors, and other proteins. This makes it a useful tool for studying the mechanisms of action of these molecules. Additionally, N-(2,5-dimethylphenyl)-2-(4-ethylpiperazin-1-yl)pteridin-4-amine has been used to study the effects of drugs on the body, as well as the effects of environmental toxins.

Mechanism of Action

The mechanism of action of N-(2,5-dimethylphenyl)-2-(4-ethylpiperazin-1-yl)pteridin-4-amine is not yet fully understood. However, it is believed to interact with a number of different molecules in the body. It has been found to bind to certain receptors, enzymes, and other proteins, which may be responsible for its effects. Additionally, it has been found to inhibit the activity of certain enzymes, which may also be responsible for its effects.
Biochemical and Physiological Effects
N-(2,5-dimethylphenyl)-2-(4-ethylpiperazin-1-yl)pteridin-4-amine has been found to have a number of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, which may be responsible for its effects on the body. Additionally, it has been found to interact with a number of different receptors, which may be responsible for its effects on the body. Furthermore, it has been found to have anti-inflammatory and anti-oxidant effects, as well as to have the potential to reduce the risk of certain diseases.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-2-(4-ethylpiperazin-1-yl)pteridin-4-amine has a number of advantages and limitations for lab experiments. One of its main advantages is its ability to interact with a number of different molecules, which makes it a useful tool for studying the mechanisms of action of these molecules. Additionally, it is relatively easy to synthesize and can be stored for long periods of time without losing its activity. However, N-(2,5-dimethylphenyl)-2-(4-ethylpiperazin-1-yl)pteridin-4-amine is not without its limitations. It is not very water-soluble, which can make it difficult to use in certain experiments. Additionally, it is not very stable and can quickly break down in the presence of certain compounds.

Future Directions

The potential uses of N-(2,5-dimethylphenyl)-2-(4-ethylpiperazin-1-yl)pteridin-4-amine are still being explored, and there are a number of possible future directions for research. One potential direction is to further explore the biochemical and physiological effects of N-(2,5-dimethylphenyl)-2-(4-ethylpiperazin-1-yl)pteridin-4-amine on the body. Additionally, more research could be done to understand the mechanism of action of N-(2,5-dimethylphenyl)-2-(4-ethylpiperazin-1-yl)pteridin-4-amine and to develop new applications for it. Furthermore, research could be done to improve the synthesis method of N-(2,5-dimethylphenyl)-2-(4-ethylpiperazin-1-yl)pteridin-4-amine and to make it more water-soluble and stable. Finally, research could be done to explore the potential therapeutic applications of N-(2,5-dimethylphenyl)-2-(4-ethylpiperazin-1-yl)pteridin-4-amine, such as its use in the treatment of certain diseases.

Synthesis Methods

N-(2,5-dimethylphenyl)-2-(4-ethylpiperazin-1-yl)pteridin-4-amine is synthesized by a multi-step process that involves the combination of two different compounds. The first step involves the synthesis of the intermediate compound, N-(2,5-dimethylphenyl)-2-(4-ethylpiperazin-1-yl)acetamide (DEPA). This is done by reacting 2,5-dimethylphenol with 4-ethylpiperazine in the presence of a base. The second step involves the acylation of DEPA with pteridine to obtain N-(2,5-dimethylphenyl)-2-(4-ethylpiperazin-1-yl)pteridin-4-amine. This is done by reacting DEPA with pteridine in the presence of an acid.